Cas no 2171226-54-1 ((2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-phenylacetic acid)

• Product Name: (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-phenylacetic acid
• CAS No: 2171226-54-1
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6182833
• PubChem ID: 165570769
• Update Time: 2025-05-26

(2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-phenylacetic acid
• 2171226-54-1
• (2R)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-2-phenylacetic acid
• EN300-1571971

• Inchi： 1S/C27H26N2O6/c1-34-16-23(25(30)29-24(26(31)32)17-9-3-2-4-10-17)28-27(33)35-15-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h2-14,22-24H,15-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t23-,24+/m0/s1
• InChI Key： QEIQCQWCPGKYSH-BJKOFHAPSA-N
• SMILES： O(C(N[C@H](C(N[C@@H](C(=O)O)C1C=CC=CC=1)=O)COC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-phenylacetic acid

Comprehensive Analysis of (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-phenylacetic acid (CAS No. 2171226-54-1)

The compound (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-phenylacetic acid (CAS No. 2171226-54-1) is a highly specialized chiral molecule with significant applications in peptide synthesis and pharmaceutical research. Its intricate structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a phenylacetic acid backbone, makes it a valuable building block for designing bioactive peptides and small-molecule drugs. Researchers are increasingly interested in this compound due to its role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology.

One of the most searched topics related to this compound is its stereochemical purity and synthetic utility. The presence of both (2R) and (2S) configurations in its structure highlights its potential for creating enantiomerically pure intermediates. This aligns with the growing demand for chiral auxiliaries and asymmetric synthesis tools in modern medicinal chemistry. Additionally, the Fmoc group is a critical component in peptide coupling reactions, which are essential for developing therapeutics targeting G-protein-coupled receptors (GPCRs) and other biological pathways.

Another trending discussion revolves around the compound's solubility and stability under various conditions. Researchers often inquire about optimal storage conditions and handling protocols for CAS No. 2171226-54-1, as these factors directly impact its performance in automated peptide synthesizers. The methoxypropanamido moiety further enhances its compatibility with organic solvents, making it a versatile reagent for high-throughput screening (HTS) applications.

From an SEO perspective, users frequently search for "Fmoc-protected amino acid derivatives" and "chiral phenylacetic acid analogs," which underscores the relevance of this compound in academic and industrial settings. Its utility in combinatorial chemistry and fragment-based drug design also positions it as a key player in the development of next-generation therapeutics. Furthermore, the compound's CAS number (2171226-54-1) is often used as a unique identifier in patent literature and regulatory documents, emphasizing its commercial importance.

In summary, (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-phenylacetic acid represents a cutting-edge tool for researchers exploring peptide-based drug discovery and bioconjugation strategies. Its unique structural features and broad applicability make it a subject of ongoing scientific inquiry, particularly in the context of personalized medicine and targeted drug delivery systems.